4-Hydroxypiperazine-1-carboxamide

• CAS No.: 570410-02-5
• Molecular Formula: C5H11N3O2
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 4-hydroxypiperazine-1-carboxamide
• InChI: InChI=1S/C5H11N3O2/c6-5(9)7-1-3-8(10)4-2-7/h10H,1-4H2,(H2,6,9)
• InChI Key: RSFFQRSSXJWBNY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)N)O

Description

4-Hydroxypiperazine-1-carboxamide is a piperazine derivative characterized by a hydroxyphenyl substituent and a carboxamide group. These compounds are frequently explored for their drug-like properties, including solubility, metabolic stability, and target affinity. Piperazine derivatives are widely used in medicinal chemistry due to their ability to modulate physicochemical properties and enhance bioavailability .

Comparison with Similar Compounds

Substituent Impact :

• Hydroxy/Methoxy Groups : Improve solubility via hydrogen bonding (e.g., compounds in showed high predicted solubility via SwissADME ).
• Chloro/Fluoro Groups : Enhance lipophilicity and membrane permeability (e.g., A2–A6 in ).
• Acetyl/Pyridinyl Groups : Modify electronic properties and binding affinity (e.g., 4-acetylpiperazine-1-carboxamide ).

Physicochemical and Pharmacokinetic Properties

A comparative analysis of melting points, solubility, and drug-likeness reveals trends:

Compound (Reference)	Melting Point (°C)	Solubility (SwissADME Prediction)	LogP	H-Bond Donors/Acceptors
A2 ()	189.5–192.1	High	2.1	3/5
A6 ()	189.8–191.4	Moderate	2.8	2/5
N-(4-Cl-Ph)-4-ethyl ()	N/A	N/A	2.5*	1/3
4-Methoxy-phenyl derivative ()	N/A	High (per SDS)	1.9	2/4

*LogP values estimated from structural analogs.

Key Findings :

• Methoxy and hydroxy substituents correlate with higher solubility (e.g., SwissADME data in ).
• Chloro groups increase LogP, enhancing blood-brain barrier penetration but reducing aqueous solubility .

Antiparasitic Activity ()

Compounds with mono-substituted phenyl groups (e.g., 4-methoxyphenyl) demonstrated potent activity against Trichomonas cruzi, while di-substituted derivatives (e.g., 3,4-dihydroxyphenyl) showed higher cytotoxicity to mammalian cells .

Pharmacokinetic Profiles

• Oral Absorption : Piperazine-carboxamides with methoxy groups ( ) exhibit favorable gastrointestinal permeability.
• Metabolic Stability : Fluorine-substituted derivatives (e.g., A3 in ) resist cytochrome P450-mediated degradation.